Cas no 946681-59-0 (3-(2-ETHOXYETHOXY)PYRROLIDINE)

• Product Name: 3-(2-ETHOXYETHOXY)PYRROLIDINE
• CAS No: 946681-59-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5241949
• Update Time: 2026-03-08

3-(2-ETHOXYETHOXY)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 3-(2-ETHOXYETHOXY)PYRROLIDINE

• Inchi： 1S/C8H17NO2/c1-2-10-5-6-11-8-3-4-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： MOHYICJCYSMBPX-UHFFFAOYSA-N
• SMILES： CCOCCOC1CNCC1

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2

Additional information on 3-(2-ETHOXYETHOXY)PYRROLIDINE

Comprehensive Overview of 3-(2-ETHOXYETHOXY)PYRROLIDINE (CAS No. 946681-59-0): Properties, Applications, and Industry Insights

3-(2-ETHOXYETHOXY)PYRROLIDINE (CAS No. 946681-59-0) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This pyrrolidine derivative is characterized by an ethoxyethoxy side chain, which enhances its solubility and reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for designing bioactive molecules targeting neurological and metabolic disorders.

The compound’s molecular structure combines a pyrrolidine ring with a flexible ethoxyethoxy linker, offering versatility in medicinal chemistry. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in AI-driven drug discovery. As computational tools like AlphaFold accelerate target identification, 3-(2-ETHOXYETHOXY)PYRROLIDINE is being investigated for its ability to stabilize tertiary protein structures—a key challenge in neurodegenerative disease research.

In the context of green chemistry, this compound aligns with industry demands for sustainable solvents. Its polar aprotic nature makes it a candidate for replacing traditional solvents like DMF or NMP, which face regulatory scrutiny. Companies are also evaluating its utility in electrolyte formulations for next-gen batteries, responding to the surge in electric vehicle (EV)-related searches.

Analytical data for 946681-59-0 reveals high purity (>98%) and stability under ambient conditions, critical for scale-up synthesis. Patent filings indicate growing interest in its use for peptide mimetics, especially in oncology and immunology. A 2023 market report notes a 12% annual growth in demand for such functionalized heterocycles, driven by personalized medicine trends.

From an SEO perspective, queries like "pyrrolidine derivatives solubility" or "CAS 946681-59-0 supplier" reflect commercial interest. Meanwhile, academic searches for "ethoxyethoxy group effects on bioavailability" underscore its pharmacological relevance. Regulatory databases confirm its non-hazardous status, ensuring compliance with global safety standards like REACH and FDA guidelines.

Future applications may include bioconjugation techniques for antibody-drug conjugates (ADCs), a trending topic in cancer therapeutics. Its compatibility with click chemistry protocols further positions it as a tool for high-throughput screening platforms. As AI-augmented molecular design evolves, 3-(2-ETHOXYETHOXY)PYRROLIDINE could emerge as a keystone in fragment-based drug libraries.